Cas no 1379843-54-5 (2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid
• CAS No: 1379843-54-5
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 6177323
• PubChem ID: 64146035
• Update Time: 2025-06-09

2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid
• 1379843-54-5
• SCHEMBL8283635
• EN300-1298122
• 2-{[(tert-butoxy)carbonyl]amino}-4-methylheptanoic acid
• AKOS013464187

• Inchi： 1S/C13H25NO4/c1-6-7-9(2)8-10(11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： HTBYXFUDJGMKIJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(C)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid

Professional Introduction to 2-{(tert-butoxy)carbonylamino}-4-methylheptanoic Acid (CAS No. 1379843-54-5)

2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid, with the CAS number 1379843-54-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules and has been explored in multiple research avenues.

The molecular structure of 2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid consists of a heptanoic acid backbone modified with a tert-butoxycarbonyl (Boc) protected amino group. This modification not only enhances the stability of the compound during storage and handling but also provides a versatile intermediate for further chemical transformations. The presence of the Boc group makes it an invaluable building block in the synthesis of peptides, proteins, and other complex biomolecules.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting various diseases. Among these, peptidomimetics and protein-based drugs have emerged as promising candidates due to their high specificity and efficacy. The utility of 2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid in this context cannot be overstated. Its structural motif allows for the facile introduction of functional groups that can mimic natural peptide sequences, thereby enabling the design of molecules with enhanced pharmacological properties.

One of the most compelling applications of this compound is in the field of drug discovery and development. Researchers have leveraged its chemical properties to synthesize novel analogs that exhibit improved pharmacokinetic profiles. For instance, studies have demonstrated that derivatives of 2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid can serve as effective scaffolds for developing drugs that target neurological disorders, such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the aggregation of misfolded proteins, and small molecule inhibitors that can disrupt these aggregates are highly sought after.

The Boc-protected amino group in 2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid also facilitates its use in solid-phase peptide synthesis (SPPS), a widely employed technique for constructing complex peptide chains. In SPPS, the Boc group provides a removable protecting group that can be selectively cleaved under mild acidic conditions, allowing for stepwise elongation of the peptide sequence. This makes it an indispensable reagent for synthetic chemists working on peptide-based therapeutics.

Furthermore, the compound has found applications in the synthesis of enzyme inhibitors. Enzymes are critical biological catalysts involved in numerous metabolic pathways, and inhibiting their activity can lead to therapeutic benefits. The structural flexibility of 2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid allows researchers to design molecules that can bind to specific enzyme active sites, thereby modulating their function. Such inhibitors have shown promise in treating conditions like cancer, inflammation, and infectious diseases.

The versatility of this compound is also evident in its role as a precursor for more complex molecules. For example, it can be used to synthesize amides, esters, and other derivatives that possess unique biological activities. These derivatives are being explored for their potential use as agrochemicals, where they could serve as novel pesticides or herbicides with improved environmental profiles.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-methylheptanoic acid (CAS No. 1379843-54-5) is a multifaceted compound with significant implications in pharmaceutical chemistry and biotechnology. Its structural features make it an excellent intermediate for synthesizing peptidomimetics, protein-based drugs, and enzyme inhibitors. As research continues to uncover new therapeutic targets and methodologies, the importance of this compound is likely to grow even further.